2-Coumaroylphenylalanyl-alanyl-arginine
2-Coumaroylphenylalanyl-alanyl-arginine
Brand Name:
Vulcanchem
CAS No.:
161258-31-7
VCID:
VC20893340
InChI:
InChI=1S/C27H34N6O6/c1-17(24(36)33-20(26(38)39)11-7-15-30-27(28)29)31-25(37)21(16-18-8-3-2-4-9-18)32-23(35)14-13-19-10-5-6-12-22(19)34/h2-6,8-10,12-14,17,20-21,34H,7,11,15-16H2,1H3,(H,31,37)(H,32,35)(H,33,36)(H,38,39)(H4,28,29,30)/b14-13+/t17-,20-,21-/m0/s1
SMILES:
CC(C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C=CC2=CC=CC=C2O
Molecular Formula:
C27H34N6O6
Molecular Weight:
538.6 g/mol
2-Coumaroylphenylalanyl-alanyl-arginine
CAS No.: 161258-31-7
Cat. No.: VC20893340
Molecular Formula: C27H34N6O6
Molecular Weight: 538.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 161258-31-7 |
|---|---|
| Molecular Formula | C27H34N6O6 |
| Molecular Weight | 538.6 g/mol |
| IUPAC Name | (2S)-5-(diaminomethylideneamino)-2-[[(2S)-2-[[(2S)-2-[[(E)-3-(2-hydroxyphenyl)prop-2-enoyl]amino]-3-phenylpropanoyl]amino]propanoyl]amino]pentanoic acid |
| Standard InChI | InChI=1S/C27H34N6O6/c1-17(24(36)33-20(26(38)39)11-7-15-30-27(28)29)31-25(37)21(16-18-8-3-2-4-9-18)32-23(35)14-13-19-10-5-6-12-22(19)34/h2-6,8-10,12-14,17,20-21,34H,7,11,15-16H2,1H3,(H,31,37)(H,32,35)(H,33,36)(H,38,39)(H4,28,29,30)/b14-13+/t17-,20-,21-/m0/s1 |
| Standard InChI Key | OGMHCXCIZDQLCI-GJOZUPAOSA-N |
| Isomeric SMILES | C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)O)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)/C=C/C2=CC=CC=C2O |
| SMILES | CC(C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C=CC2=CC=CC=C2O |
| Canonical SMILES | CC(C(=O)NC(CCCN=C(N)N)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C=CC2=CC=CC=C2O |
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